Cas no 1173685-53-4 (tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate)

tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate structure
1173685-53-4 structure
Product Name:tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate
CAS No:1173685-53-4
MF:C9H15N3O3S
MW:245.29870057106
MDL:MFCD03848255
CID:3141859
PubChem ID:5423130
Update Time:2025-04-21

tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
    • tert-butyl N-[(1S)-1-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)ethyl]carbamate
    • ETHYL(1H-IMIDAZOL-2-YLMETHYL)AMINE
    • tert-butyl [(1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl]carbamate
    • STK719866
    • NS-03534
    • AKOS000272442
    • MFCD03848255
    • tert-butyl N-[(1S)-1-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate
    • tert-butyl [(1S)-1-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate
    • BBL033949
    • E76619
    • EN300-302627
    • CS-0158177
    • 1173685-53-4
    • (S)-tert-Butyl(1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
    • tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate
    • MDL: MFCD03848255
    • Inchi: 1S/C9H15N3O3S/c1-5(6-11-12-8(16)14-6)10-7(13)15-9(2,3)4/h5H,1-4H3,(H,10,13)(H,12,16)/t5-/m0/s1
    • InChI Key: YXKPNCFZPSYTBZ-YFKPBYRVSA-N
    • SMILES: S=C1NN=C([C@H](C)NC(=O)OC(C)(C)C)O1

Computed Properties

  • Exact Mass: 245.08341252g/mol
  • Monoisotopic Mass: 245.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 104Ų

tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate Security Information

  • HazardClass:IRRITANT

tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
065155-500mg
tert-Butyl [(1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl]carbamate
1173685-53-4
500mg
$158.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X20495-250mg
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
250mg
¥470.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X20495-1g
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
1g
¥1176.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X20495-100mg
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
100mg
¥314.0 2024-07-18
Chemenu
CM487377-250mg
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
250mg
$75 2023-02-19
Chemenu
CM487377-1g
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
1g
$188 2023-02-19
Ambeed
A602914-100mg
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
100mg
$19.0 2025-02-21
Ambeed
A602914-250mg
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
250mg
$47.0 2025-02-21
Ambeed
A602914-1g
(S)-tert-Butyl (1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethyl)carbamate
1173685-53-4 97%
1g
$180.0 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LA153-200mg
tert-Butyl (1S)-1-(5-mercapto-1,3,4-oxadiazol-2-yl)ethylcarbamate
1173685-53-4 97%
200mg
441.0CNY 2021-07-15
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.